![molecular formula C14H13Cl3N2OS B5184582 N-{2,2,2-trichloro-1-[(4-methylphenyl)amino]ethyl}-2-thiophenecarboxamide](/img/structure/B5184582.png)
N-{2,2,2-trichloro-1-[(4-methylphenyl)amino]ethyl}-2-thiophenecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{2,2,2-trichloro-1-[(4-methylphenyl)amino]ethyl}-2-thiophenecarboxamide, also known as TTA-P2, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. TTA-P2 is a synthetic chemical compound that belongs to the class of amide derivatives and is used in the treatment of various diseases.
Mechanism of Action
The mechanism of action of N-{2,2,2-trichloro-1-[(4-methylphenyl)amino]ethyl}-2-thiophenecarboxamide involves the activation of peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a crucial role in the regulation of glucose and lipid metabolism. This compound binds to PPARγ and induces conformational changes that lead to the activation of the receptor. This, in turn, leads to the transcription of genes that are involved in glucose and lipid metabolism, resulting in improved glucose tolerance and insulin sensitivity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines and chemokines, leading to a reduction in inflammation. This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis. In addition, it has been found to improve glucose tolerance and insulin sensitivity, making it a potential candidate for the treatment of type 2 diabetes.
Advantages and Limitations for Lab Experiments
N-{2,2,2-trichloro-1-[(4-methylphenyl)amino]ethyl}-2-thiophenecarboxamide has several advantages for lab experiments. It is a well-established compound with a known synthesis method, making it readily available for researchers. It has also been extensively studied and has shown promising results in various fields. However, this compound also has some limitations. It is a synthetic compound, which may limit its potential applications in certain fields. In addition, further studies are needed to determine its safety and efficacy in humans.
Future Directions
There are several future directions for the study of N-{2,2,2-trichloro-1-[(4-methylphenyl)amino]ethyl}-2-thiophenecarboxamide. One potential direction is to investigate its potential applications in the treatment of other diseases, such as obesity and metabolic syndrome. Another direction is to study the safety and efficacy of this compound in humans. Further studies are also needed to determine the optimal dosage and administration of this compound for different diseases. Overall, this compound has shown promising results in various fields and has the potential to be a valuable therapeutic agent in the future.
Synthesis Methods
The synthesis of N-{2,2,2-trichloro-1-[(4-methylphenyl)amino]ethyl}-2-thiophenecarboxamide involves the reaction of 2-thiophenecarboxylic acid with thionyl chloride, followed by the addition of 4-methylaniline and triethylamine. The resulting compound is then treated with 2,2,2-trichloroethyl chloroformate to obtain this compound. The synthesis method of this compound is well-established and has been reported in various scientific journals.
Scientific Research Applications
N-{2,2,2-trichloro-1-[(4-methylphenyl)amino]ethyl}-2-thiophenecarboxamide has been extensively studied for its potential applications in various fields. It has been found to have anti-inflammatory, anti-tumor, and anti-diabetic properties. This compound has been shown to inhibit the expression of pro-inflammatory cytokines and chemokines, which are responsible for the development of various inflammatory diseases. It has also been found to inhibit the growth of cancer cells and induce apoptosis. This compound has been shown to improve glucose tolerance and insulin sensitivity, making it a potential candidate for the treatment of type 2 diabetes.
properties
IUPAC Name |
N-[2,2,2-trichloro-1-(4-methylanilino)ethyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13Cl3N2OS/c1-9-4-6-10(7-5-9)18-13(14(15,16)17)19-12(20)11-3-2-8-21-11/h2-8,13,18H,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHJSQVIKIJQVTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(C(Cl)(Cl)Cl)NC(=O)C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13Cl3N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.